N-mesityl-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: 2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C21H20N6OS/c1-13-10-14(2)20(15(3)11-13)23-18(28)12-29-19-5-4-17-24-25-21(27(17)26-19)16-6-8-22-9-7-16/h4-11H,12H2,1-3H3,(H,23,28)
• InChI Key: GKBNLSROCPQBRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN3C(=NN=C3C4=CC=NC=C4)C=C2)C
• Molecular Formula: C21H20N6OS
• Molecular Weight: 404.5 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic azole chain, with two carbon and three nitrogen atoms. They are capable of binding in the biological system with a variety of enzymes and receptors, showing versatile biological activities. Pyridines are a class of compounds containing a six-membered ring with five carbon atoms and one nitrogen atom. They are often used as a building block in the synthesis of pharmaceuticals and other organic compounds.

Synthesis Analysis

The synthesis of triazole derivatives has been a subject of interest in medicinal chemistry. They are often synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides.

Molecular Structure Analysis

The molecular structure of triazoles involves a five-membered aromatic azole chain, containing two carbon and three nitrogen atoms. This structure allows them to readily bind in the biological system with a variety of enzymes and receptors.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to their versatile structure. They can react with a variety of enzymes and receptors in the biological system, leading to a wide range of biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoles depend on their specific structure and the presence of any functional groups. Generally, they are known for their ability to form hydrogen bonds, which can lead to specific interactions with different target receptors.

Scientific Research Applications

Anticancer Activity

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Antimicrobial Activity

The compound may also exhibit antimicrobial activity. For instance, similar compounds have shown in vitro antibacterial activity against S. aureus, B. subtilis, E. .

Analgesic and Anti-inflammatory Activity

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Antioxidant Activity

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Antiviral Activity

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Enzyme Inhibitors

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Antitubercular Agents

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Drug Design and Discovery

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Safety And Hazards

The safety and hazards associated with triazoles depend on their specific structure and the presence of any functional groups. Some triazoles are used in pharmaceuticals and have been tested for safety in that context.

Future Directions

Future research on triazoles is likely to focus on developing new synthetic methods and exploring their potential uses in medicinal chemistry. This includes studying their antimicrobial, antioxidant, and antiviral potential.